Cas no 2227714-26-1 ((2R)-2-(2-fluoro-5-nitrophenyl)oxirane)

• Product Name: (2R)-2-(2-fluoro-5-nitrophenyl)oxirane
• CAS No: 2227714-26-1
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 5929626
• PubChem ID: 165614905
• Update Time: 2025-06-13

(2R)-2-(2-fluoro-5-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-fluoro-5-nitrophenyl)oxirane
• EN300-1798422
• 2227714-26-1

• Inchi： 1S/C8H6FNO3/c9-7-2-1-5(10(11)12)3-6(7)8-4-13-8/h1-3,8H,4H2/t8-/m0/s1
• InChI Key： UUACSBDNGAWVSP-QMMMGPOBSA-N
• SMILES： FC1=CC=C(C=C1[C@@H]1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.4Ų

Additional information on (2R)-2-(2-fluoro-5-nitrophenyl)oxirane

Comprehensive Overview of (2R)-2-(2-fluoro-5-nitrophenyl)oxirane (CAS No. 2227714-26-1): Properties, Applications, and Research Insights

The compound (2R)-2-(2-fluoro-5-nitrophenyl)oxirane (CAS No. 2227714-26-1) is a chiral epoxide derivative that has garnered significant attention in synthetic organic chemistry and pharmaceutical research. Characterized by its fluorinated aromatic and nitro-substituted structure, this molecule serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its unique stereochemical configuration and electronic properties make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for chiral epoxides like (2R)-2-(2-fluoro-5-nitrophenyl)oxirane has surged due to their role in asymmetric synthesis. Researchers are particularly interested in its potential to form stereoselective C-C bonds, a critical step in creating enantiomerically pure compounds. This aligns with the growing trend toward green chemistry and sustainable synthesis, as chiral epoxides often reduce the need for toxic catalysts or harsh reaction conditions.

The fluoro and nitro functional groups in CAS No. 2227714-26-1 contribute to its reactivity, enabling diverse transformations such as nucleophilic ring-opening reactions. These features are exploited in the development of agrochemicals, pharmaceutical intermediates, and advanced materials. For instance, its incorporation into heterocyclic scaffolds is a key strategy for designing novel kinase inhibitors or antimicrobial agents, addressing global challenges like antibiotic resistance.

From an analytical perspective, (2R)-2-(2-fluoro-5-nitrophenyl)oxirane is often characterized using HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and stereochemical integrity. Its stability under controlled conditions makes it suitable for high-throughput screening and combinatorial chemistry, two methodologies driving modern drug discovery. Additionally, its lipophilicity and hydrogen-bonding capacity are critical parameters in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

Beyond pharmaceuticals, CAS No. 2227714-26-1 has potential applications in material science, particularly in the synthesis of photoactive polymers or liquid crystals. The nitro group enhances light absorption properties, while the epoxide ring offers cross-linking opportunities for polymer networks. Such innovations resonate with the rising interest in smart materials for optoelectronics and renewable energy technologies.

In summary, (2R)-2-(2-fluoro-5-nitrophenyl)oxirane represents a multifaceted compound with broad utility across scientific disciplines. Its synthesis, characterization, and applications reflect the intersection of medicinal chemistry, catalysis, and materials engineering, making it a subject of ongoing research and industrial relevance. As the scientific community continues to explore structure-activity relationships and sustainable methodologies, this compound is poised to play a pivotal role in future innovations.